Cas no 110035-28-4 (Pyrazole-1,3-dimethyl-5-phenoxy-4-carboxaldehydeoxime)

• Product Name: Pyrazole-1,3-dimethyl-5-phenoxy-4-carboxaldehydeoxime
• CAS No: 110035-28-4
• MF: C₁₂H₁₃N₃O₂
• MW: 231.250522375107
• MDL: MFCD03762232
• CID: 62795
• PubChem ID: 9615622
• Update Time: 2025-10-16

Pyrazole-1,3-dimethyl-5-phenoxy-4-carboxaldehydeoxime Chemical and Physical Properties

Names and Identifiers

• 1,3-Dimethyl-5-phenoxy-1H-pyrazole-4-carbaldehyde oxime
• 1,3-Dimethyl-5-phenoxy-1H-pyrazole-4-carboxaldehyde oxime
• N-[(1,3-dimethyl-5-phenoxypyrazol-4-yl)methylidene]hydroxylamine
• Pyrazole-1,3-dimethyl-5-phenoxy-4-carboxaldehyde oxime
• 1,3-dimethyl-5phenoxypyrazol-4-carboaldoxime
• Pyrazole-1,3-dimethyl-5-phenoxy-4-oxime
• (E)-1,3-dimethyl-5-phenoxy-1H-pyrazole-4-carbaldehyde oxime
• 1,3-dimethyl-5-phenoxy-oxim-1H-pyrazole-4-carboxaldehyde
• A894943
• 1,3-Dimethyl-5-phenoxy-1H-pyrazole-4-carbaldehydeoxime
• AS-82161
• (E)-1-(1,3-Dimethyl-5-phenoxy-1H-pyrazol-4-yl)-N-hydroxymethanimine
• DTXSID701339293
• 149054-67-1
• (E)-N-[(1,3-dimethyl-5-phenoxy-1H-pyrazol-4-yl)methylidene]hydroxylamine
• 110035-28-4
• Pyrazole-1,3-dimethyl-5-phenoxy-4-carboxaldehydeoxime

• MDL： MFCD03762232
• Inchi： 1S/C12H13N3O2/c1-9-11(8-13-16)12(15(2)14-9)17-10-6-4-3-5-7-10/h3-8,16H,1-2H3/b13-8+
• InChI Key： AKGVMZJNWXUJBJ-MDWZMJQESA-N
• SMILES： O(C1C=CC=CC=1)C1=C(/C=N/O)C(C)=NN1C

Computed Properties

• Exact Mass: 219.10100
• Monoisotopic Mass: 231.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 59.6Ų

Experimental Properties

• Density: 1.21
• Melting Point: 133-134 ºC
• Boiling Point: 359.4°C at 760 mmHg
• Flash Point: 171.2 °C
• PSA: 57.42000
• LogP: 0.91650

Pyrazole-1,3-dimethyl-5-phenoxy-4-carboxaldehydeoxime Security Information

• Storage Condition：Sealed in dry,2-8°C

Additional information on Pyrazole-1,3-dimethyl-5-phenoxy-4-carboxaldehydeoxime

Pyrazole-1,3-dimethyl-5-phenoxy-4-carboxaldehydeoxime: A Comprehensive Overview

Pyrazole-1,3-dimethyl-5-phenoxy-4-carboxaldehydeoxime (CAS No. 110035-28-4) is a meticulously crafted organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its intricate molecular structure, exhibits a unique blend of chemical properties that make it a promising candidate for various applications, particularly in the development of novel therapeutic agents.

The molecular architecture of Pyrazole-1,3-dimethyl-5-phenoxy-4-carboxaldehydeoxime encompasses a pyrazole core substituted with dimethyl and phenoxy groups, further functionalized with an aldehyde oxime moiety. This structural configuration imparts a rich chemical diversity, enabling the compound to interact with biological targets in multiple ways. The pyrazole ring, known for its stability and versatility, serves as a scaffold for drug design due to its ability to engage with enzymes and receptors effectively.

In recent years, there has been a surge in research focusing on heterocyclic compounds, particularly those derived from the pyrazole scaffold. These compounds have demonstrated remarkable potential in addressing various therapeutic challenges. For instance, studies have highlighted the antimicrobial and anti-inflammatory properties of pyrazole derivatives, making them valuable in the fight against resistant bacterial strains and chronic inflammatory diseases.

Pyrazole-1,3-dimethyl-5-phenoxy-4-carboxaldehydeoxime, with its unique functional groups, has been explored for its pharmacological efficacy. The aldehyde oxime group not only enhances the compound's solubility but also facilitates its interaction with biological molecules. This feature has been leveraged in the design of enzyme inhibitors and receptor modulators. Preliminary studies suggest that this compound may exhibit inhibitory effects on certain key enzymes implicated in metabolic disorders and cancer progression.

The phenoxy group in the molecular structure of Pyrazole-1,3-dimethyl-5-phenoxy-4-carboxaldehydeoxime adds another layer of complexity and functionality. Phenolic compounds are well-known for their antioxidant properties and their role in modulating cellular signaling pathways. The integration of this group into the pyrazole core suggests that the compound may possess dual therapeutic benefits—antioxidant activity coupled with targeted inhibition of disease-causing enzymes.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and interactions of small molecules with biological targets with unprecedented accuracy. Using molecular docking simulations, scientists have been able to identify potential binding sites on enzymes such as kinases and proteases where Pyrazole-1,3-dimethyl-5-phenoxy-4-carboxaldehydeoxime could exert its effects. These simulations have provided valuable insights into the compound's mechanism of action and have guided further experimental validation.

The synthesis of Pyrazole-1,3-dimethyl-5-phenoxy-4-carboxaldehydeoxime involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to ensure high yield and purity. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the complex framework of this compound efficiently.

In conclusion, Pyrazole-1,3-dimethyl-5-phenoxy-4-carboxaldehydeoxime represents a significant advancement in pharmaceutical chemistry. Its unique structural features and demonstrated pharmacological potential make it a compelling candidate for further research and development. As our understanding of biological pathways continues to evolve, compounds like this are poised to play a crucial role in addressing some of the most pressing healthcare challenges of our time.